2-Ethyl-1h-indole-3-carboxylic acid methyl ester

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: methyl 2-ethyl-1H-indole-3-carboxylate
• InChI: InChI=1S/C12H13NO2/c1-3-9-11(12(14)15-2)8-6-4-5-7-10(8)13-9/h4-7,13H,3H2,1-2H3
• InChI Key: ZDZQCPWMXZKTOB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=CC=CC=C2N1)C(=O)OC

Description

2-Ethyl-1h-indole-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-vinyl-1H-indole-3-carboxylate (80 mg, 0.4 mmol) and 10% palladium on charcoal (100 mg) in methanol (30 mL) were stirred under hydrogen 0.2 MPa at room temperature for 15 hours. The mixture was filterated the solid and concentrated in vacuum to obtain methyl 2-ethyl-1H-indole-3-carboxylate as a white solid (79 mg, 99%) LRMS (M+H+) m/z: calcd 203.1 found 203.